molecular formula C10H10O6 B1229067 2,4-Dihydroxy-6-(1-hydroxy-2-oxopropyl)benzoic acid CAS No. 53279-31-5

2,4-Dihydroxy-6-(1-hydroxy-2-oxopropyl)benzoic acid

Cat. No. B1229067
CAS RN: 53279-31-5
M. Wt: 226.18 g/mol
InChI Key: HKDCAPHYXHSWNC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2,4-Dihydroxy-6-(1-hydroxy-2-oxopropyl)benzoic acid is a natural product found in Ophiostoma ulmi with data available.

Scientific Research Applications

Spectroscopic Analysis

  • FT-IR and NMR Spectroscopy : 2,4-Dihydroxybenzoic acid derivatives, including those similar to 2,4-Dihydroxy-6-(1-hydroxy-2-oxopropyl)benzoic acid, have been analyzed using FT-IR and NMR spectroscopy. This analysis aids in understanding their structural and spectral properties, particularly in comparison with salicylic acid derivatives (Takač & Vikić Topić, 2004).

Chemical Synthesis and Characterization

  • Novel Derivative Synthesis : Research includes the synthesis of new benzoic acid derivatives from natural sources, such as Melicope semecarpifolia. These derivatives are structurally characterized using NMR and mass spectrometric analyses (Chen, Cho, Hwang, & Chen, 2008).
  • Fluorescence Probe Development : Novel fluorescence probes have been developed using derivatives of benzoic acid, including 2-[6-(4′-hydroxy)phenoxy-3H-xanthen-3-on-9-yl]benzoic acid. These probes are effective in detecting reactive oxygen species, showcasing potential applications in biological and chemical studies (Setsukinai, Urano, Kakinuma, Majima, & Nagano, 2003).

Biological and Pharmaceutical Research

Analytical Chemistry

  • Potentiometric Titration : Research includes the potentiometric titration of hydroxylated benzoic acids using advanced analytical techniques like artificial neural networks for data treatment, enhancing the accuracy and efficiency of chemical analysis (Aktaş & Yaşar, 2004).
  • Capillary Electrophoresis : Techniques such as capillary electrophoresis with electrochemical detection have been employed for determining hydroxyl radicals, using reactions with derivatives of benzoic acid, like 2,3-dihydroxy benzoic acid, to analyze the results (Cao, Chu, & Ye, 2003).

properties

CAS RN

53279-31-5

Molecular Formula

C10H10O6

Molecular Weight

226.18 g/mol

IUPAC Name

2,4-dihydroxy-6-(1-hydroxy-2-oxopropyl)benzoic acid

InChI

InChI=1S/C10H10O6/c1-4(11)9(14)6-2-5(12)3-7(13)8(6)10(15)16/h2-3,9,12-14H,1H3,(H,15,16)

InChI Key

HKDCAPHYXHSWNC-UHFFFAOYSA-N

SMILES

CC(=O)C(C1=C(C(=CC(=C1)O)O)C(=O)O)O

Canonical SMILES

CC(=O)C(C1=C(C(=CC(=C1)O)O)C(=O)O)O

synonyms

2,4-dihydroxy-6-(1-hydroxy-2-oxopropyl)benzoic acid
dHOPBA

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Reactant of Route 6
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